Cas no 153285-73-5 (2-amino-1-(2,4,6-trimethoxyphenyl)ethan-1-ol)

• Product Name: 2-amino-1-(2,4,6-trimethoxyphenyl)ethan-1-ol
• CAS No: 153285-73-5
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5880949
• PubChem ID: 22411397
• Update Time: 2025-10-17

2-amino-1-(2,4,6-trimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,4,6-trimethoxyphenyl)ethan-1-ol
• SCHEMBL9073313
• 153285-73-5
• EN300-1828093

• Inchi： 1S/C11H17NO4/c1-14-7-4-9(15-2)11(8(13)6-12)10(5-7)16-3/h4-5,8,13H,6,12H2,1-3H3
• InChI Key： UXFFTUKLMRXUST-UHFFFAOYSA-N
• SMILES： OC(CN)C1C(=CC(=CC=1OC)OC)OC

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 73.9Ų

Additional information on 2-amino-1-(2,4,6-trimethoxyphenyl)ethan-1-ol

Recent Advances in the Study of 2-amino-1-(2,4,6-trimethoxyphenyl)ethan-1-ol (CAS: 153285-73-5)

The compound 2-amino-1-(2,4,6-trimethoxyphenyl)ethan-1-ol (CAS: 153285-73-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2-amino-1-(2,4,6-trimethoxyphenyl)ethan-1-ol, which contribute to its ability to interact with various biological targets. The trimethoxyphenyl moiety, in particular, has been shown to play a critical role in its binding affinity and selectivity. Researchers have employed advanced computational modeling techniques to elucidate the compound's interaction mechanisms with key enzymes and receptors, providing valuable insights for drug design and optimization.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 2-amino-1-(2,4,6-trimethoxyphenyl)ethan-1-ol. A recent publication in the Journal of Medicinal Chemistry reported an efficient asymmetric synthesis route that achieves high enantiomeric excess, addressing previous challenges in stereochemical control. This advancement is particularly significant for pharmacological applications where enantiopurity is crucial for efficacy and safety.

Biological evaluations have demonstrated promising activity of 2-amino-1-(2,4,6-trimethoxyphenyl)ethan-1-ol against several disease targets. In vitro studies have shown potent inhibitory effects on specific kinase pathways involved in cancer cell proliferation, with IC50 values in the low micromolar range. Additionally, preliminary in vivo data from animal models suggest favorable pharmacokinetic properties, including good oral bioavailability and tissue distribution.

The mechanism of action of 2-amino-1-(2,4,6-trimethoxyphenyl)ethan-1-ol appears to involve multiple pathways, as evidenced by recent proteomics and transcriptomics analyses. Researchers have identified its ability to modulate key signaling cascades, including the PI3K/AKT and MAPK pathways, which are frequently dysregulated in various diseases. These findings position the compound as a potential multi-target therapeutic agent.

Current research efforts are focusing on structural derivatives of 2-amino-1-(2,4,6-trimethoxyphenyl)ethan-1-ol to enhance its pharmacological profile. Structure-activity relationship (SAR) studies have identified specific modifications that can improve potency while reducing off-target effects. Several patent applications have recently been filed covering these novel derivatives, indicating growing commercial interest in this chemical scaffold.

From a clinical perspective, the safety profile of 2-amino-1-(2,4,6-trimethoxyphenyl)ethan-1-ol is under active investigation. Recent toxicology studies have reported favorable results regarding its acute and subchronic toxicity, though comprehensive long-term safety assessments are still ongoing. These data will be critical for determining the compound's potential progression to human clinical trials.

In conclusion, 2-amino-1-(2,4,6-trimethoxyphenyl)ethan-1-ol (CAS: 153285-73-5) represents a promising lead compound with diverse therapeutic potential. The recent advancements in its synthesis, biological evaluation, and mechanistic understanding provide a solid foundation for future drug development efforts. Continued research in this area is expected to yield important discoveries that could translate into novel treatment options for various diseases.